2-Ethyl-5-(1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole
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Description
2-Ethyl-5-(1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C17H23N3O3S2 and its molecular weight is 381.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- 2-Ethyl-5-(1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole derivatives have been synthesized and studied for their potential as antiulcer agents. These compounds exhibit significant cytoprotective properties in ethanol and HCl-induced ulcer models, indicating a potential application in the treatment of ulcers (Starrett et al., 1989).
Anticancer Potential
- Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which include a similar structure to the specified compound, have been synthesized and evaluated as anticancer agents. Some of these compounds show promising anticancer activity, indicating a potential application in cancer therapy (Rehman et al., 2018).
Antimicrobial Activity
- Novel 1,2-dihydropyridines, thiophenes, and thiazoles containing the biologically active sulfone moiety have been synthesized and evaluated for their in-vitro anticancer activity against human breast cancer cell lines. These compounds have demonstrated better activity than Doxorubicin, a reference drug, suggesting a potential application in antimicrobial therapy (Al-Said et al., 2011).
Antimicrobial and Antifungal Applications
- Research on the antimicrobial activities of newly synthesized thiazoles and their fused derivatives has been conducted. These compounds exhibit in vitro antimicrobial activity against bacterial and fungal strains, indicating a potential use in the treatment of infectious diseases (Wardkhan et al., 2008).
Properties
IUPAC Name |
2-ethyl-5-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S2/c1-4-16-18-19-17(24-16)13-7-9-20(10-8-13)25(21,22)15-11-12(2)5-6-14(15)23-3/h5-6,11,13H,4,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGVPOHVFJQLWEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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